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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920

An In-depth Technical Guide to 4-Amino-1-butanol: Structure, Properties, and Applications

Introduction

4-Amino-1-butanol, also known as 4-hydroxybutylamine, is a versatile bifunctional organic
compound containing both a primary amine and a primary alcohol functional group.[1][2] Its
unique structure makes it a valuable building block and intermediate in a wide range of
chemical syntheses, from pharmaceuticals to polymers.[3][4] This technical guide provides a
comprehensive overview of the structural formula, physicochemical properties, synthesis, and
key applications of 4-Amino-1-butanol, with a focus on its relevance to researchers, scientists,
and drug development professionals.

Chemical Structure and Identification

4-Amino-1-butanol consists of a four-carbon chain with an amino group at position 4 and a
hydroxyl group at position 1.

Structural Formula of 4-Amino-1-butanol

HO-CH:2 -CH2 -CH2 -CH2

-NH2
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Caption: Structural Formula of 4-Amino-1-butanol.

Table 1: Chemical Identifiers for 4-Amino-1-butanol

Identifier Value
IUPAC Name 4-aminobutan-1-ol[2][5]
CAS Number 13325-10-5[2][5]

Molecular Formula

CaH11NO[2][5]

Molecular Weight 89.14 g/mol [5]

SMILES C(CCO)CN[5]

InChl INChl=1S/C4H11NO/c5-3-1-2-4-6/h6H,1-5H2[5]
InChlKey BLFRQYKZFKYQLO-UHFFFAQOYSA-NI[5]

Physicochemical and Spectroscopic Properties

4-Amino-1-butanol is a clear, colorless to light yellow liquid at room temperature.[1][4] It is

soluble in water and common organic solvents like chloroform and acetone.[6]

Table 2: Physicochemical Properties of 4-Amino-1-butanol

Property Value

Melting Point 16-18 °CJ3]

Boiling Point 206 °CJ[3]

Density 0.967 g/mL at 25 °CJ3]

Refractive Index (n20/D)

~1.462[3]

Table 3: Spectroscopic Data for 4-Amino-1-butanol
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Spectroscopy Key Features

Chemical shifts are observed around 3.65 ppm
1H NMR (-CH20H), 2.72-2.86 ppm (-CH2NH2) and 1.54-
1.60 ppm (-CHz2-CH2-).[7]

Spectra available, with characteristic peaks for

13C NMR
the four distinct carbon atoms.[8]

FTIR Conforms to the structure, with characteristic
peaks for O-H, N-H, and C-H stretching.[9]
Mass spectra (GC-MS) are available for

Mass Spec.

identification and analysis.[5]

Synthesis and Experimental Protocols

4-Amino-1-butanol can be synthesized through various chemical and biological routes.
Common methods include the reduction of 4-aminobutanoic acid or its esters, the reductive
amination of 4-hydroxybutyraldehyde, and microbiological production.[10][11][12]

Chemical Synthesis: Hydrolysis of N-(4-
hydroxybutyl)phthalimide

A high-yield synthesis involves the hydrolysis of N-(4-hydroxybutyl)phthalimide.
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Workflow for Synthesis via Hydrolysis

Reaction Setup

water, and solid NaOH in a flask.
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Purification
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Caption: Experimental workflow for the synthesis of 4-Amino-1-butanol.
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Detailed Protocol:

Reaction Setup: In a 250 ml three-necked flask, combine 43.84 g of N-(4-
hydroxybutyl)phthalimide, 200 ml of water, and 16 g of solid sodium hydroxide.[10]

e Reaction: Stir the mixture evenly and heat to reflux at 100 °C for 10 hours.[10]

o Work-up: After the reaction is complete, cool the mixture to room temperature.[10] Adjust the
pH of the solution to 10 using 6 mol/L hydrochloric acid.[10]

o Extraction: Perform two extractions on the aqueous solution, each with 100 ml of chloroform.
[10]

e Washing and Drying: Wash the combined organic phases with 50 ml of saturated sodium
chloride solution. Dry the organic phase over anhydrous sodium sulfate.[10]

 Purification: Remove the chloroform using a rotary evaporator.[10] The resulting crude
product is then purified by vacuum distillation at a temperature of 94+2° C and a pressure of
0.6 to 0.7 kPa.[10]

e Final Product: Cool the distilled product to room temperature to obtain pure 4-aminobutanol.
This method can yield a product with a purity of 99.5%.[10]

Biosynthesis from Glucose

Metabolically engineered Corynebacterium glutamicum can produce 4-Amino-1-butanol from
glucose. This is achieved by introducing a pathway that converts putrescine (PUT) to 4-Amino-
1-butanol using a putrescine aminotransferase and an aldehyde dehydrogenase from E. coli.
[10] Fed-batch cultivation of the engineered strain has been shown to produce up to 24.7 g/L of
4-Amino-1-butanol.

Applications in Research and Drug Development
4-Amino-1-butanol is a key intermediate in the synthesis of a variety of important molecules.
o Pharmaceutical Intermediate: It is used in the synthesis of bioactive molecules and drugs,

including as a precursor for the neurotransmitter y-aminobutyric acid (GABA).[2][6] It is also
utilized in the total synthesis of alkaloids such as (+)-fawcettimine.[3]
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o Polymer Synthesis for Gene Delivery: It serves as a linker in the creation of highly branched
poly(B-amino esters) (HPAES), which are used as biodegradable polymers for gene delivery.

[3]

o Copolymer Maodification: It is used as a side chain to modulate the antimicrobial and
hemolytic activities of copolymers.[3]

o Other Industrial Uses: It finds applications in personal care products and is being
investigated for its potential in CO2 capture due to its high solubility for the gas.[4]

Biological Significance: Precursor to GABA

4-Amino-1-butanol is a biochemical precursor to y-aminobutyric acid (GABA), the primary
inhibitory neurotransmitter in the mammalian central nervous system.[2] The conversion is a
two-step enzymatic process.

Metabolic Pathway of 4-Amino-1-butanol to GABA

4-Amino-1-butanol

Aldehyde Reductase (ALR)

y-Aminobutyraldehyde
(GABAL)

Aldehyde Dehydrogenase (ALDH)

y-Aminobutyric Acid
(GABA)

Click to download full resolution via product page

Caption: Conversion of 4-Amino-1-butanol to GABA.
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This pathway is analogous to the conversion of 1,4-butanediol to y-hydroxybutyric acid (GHB).
[2] The initial oxidation of 4-Amino-1-butanol is catalyzed by aldehyde reductase (ALR) to
form the intermediate y-aminobutyraldehyde (GABAL), which is then further oxidized by
aldehyde dehydrogenase (ALDH) to yield GABA.[13]

Safety and Handling

4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns
and eye damage.[14]

» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[14] Wear
appropriate personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection.[14] Avoid breathing fumes and wash hands thoroughly after handling.
[14]

o Storage: Store in a tightly-closed container in a cool, dry, well-ventilated area away from
incompatible substances such as acids and strong oxidizing agents.[14]

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes and
seek immediate medical attention.[14] If on skin, remove contaminated clothing and rinse
skin with water.[14] If inhaled, move the person to fresh air.[14] If swallowed, rinse mouth
and do NOT induce vomiting; call a physician immediately.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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